Cas no 1378460-07-1 (2-Bromo-n-(2,5-dimethoxybenzyl)acetamide)

• Product Name: 2-Bromo-n-(2,5-dimethoxybenzyl)acetamide
• CAS No: 1378460-07-1
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• MDL: MFCD18855561
• CID: 5057369
• Update Time: 2026-02-28

2-Bromo-n-(2,5-dimethoxybenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-n-(2,5-dimethoxybenzyl)acetamide
• 2-bromo-N-[(2,5-dimethoxyphenyl)methyl]acetamide

• MDL： MFCD18855561
• Inchi： 1S/C11H14BrNO3/c1-15-9-3-4-10(16-2)8(5-9)7-13-11(14)6-12/h3-5H,6-7H2,1-2H3,(H,13,14)
• InChI Key： WWNVALNLWDHBPA-UHFFFAOYSA-N
• SMILES： BrCC(NCC1C=C(C=CC=1OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6

Additional information on 2-Bromo-n-(2,5-dimethoxybenzyl)acetamide

Professional Introduction to Compound with CAS No. 1378460-07-1 and Product Name: 2-Bromo-n-(2,5-dimethoxybenzyl)acetamide

2-Bromo-n-(2,5-dimethoxybenzyl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1378460-07-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of brominated amides, which are widely studied for their potential biological activities and mechanistic roles in drug development. The presence of both bromine and methoxy substituents in its molecular structure imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in therapeutic applications.

The molecular structure of 2-Bromo-n-(2,5-dimethoxybenzyl)acetamide consists of a brominated benzyl group attached to an acetamide moiety. The bromine atom at the para position relative to the methoxy groups enhances its utility as a synthetic building block, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecules. The dimethoxybenzyl part of the molecule contributes to its solubility and stability under various reaction conditions, which is crucial for its application in multi-step synthetic protocols.

In recent years, there has been a surge in research focusing on halogenated aromatic compounds due to their diverse pharmacological profiles. 2-Bromo-n-(2,5-dimethoxybenzyl)acetamide has been investigated for its potential role as a precursor in the synthesis of biologically active agents. Specifically, studies have highlighted its utility in generating derivatives with antimicrobial, anti-inflammatory, and even anticancer properties. The bromine substituent allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of heterocyclic frameworks that are prevalent in modern drug candidates.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting enzyme cascades involved in disease pathogenesis. For instance, modifications of the acetamide group have been explored to modulate protease activity, which is relevant in conditions such as neurodegeneration and autoimmune disorders. Additionally, the electron-withdrawing nature of the carbonyl group enhances electrophilicity at the bromine atom, making it an attractive scaffold for designing probes that interact with biological targets.

The synthesis of 2-Bromo-n-(2,5-dimethoxybenzyl)acetamide typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination of a suitable aromatic ring followed by nucleophilic substitution with an amide-forming reagent. Advances in catalytic systems have enabled more efficient and environmentally benign routes to this compound, aligning with green chemistry principles. Such improvements not only enhance yield but also reduce waste generation, making it a more sustainable choice for industrial applications.

Recent publications have demonstrated the incorporation of 2-Bromo-n-(2,5-dimethoxybenzyl)acetamide into libraries of compounds for high-throughput screening (HTS). This approach has led to the discovery of lead molecules with promising pharmacokinetic profiles. The compound’s ability to serve as a versatile intermediate has been particularly useful in fragment-based drug design (FBDD), where small molecular fragments are iteratively modified to improve binding affinity to biological targets. Such methodologies have accelerated the discovery process in pharmaceutical companies and academic labs alike.

The chemical properties of this compound also make it an interesting candidate for material science applications beyond traditional pharmaceuticals. For example, its ability to participate in polymerization reactions or act as a cross-linking agent could be exploited in creating novel materials with tailored properties. While these applications are still under exploration, they underscore the broad utility of halogenated amides like 2-Bromo-n-(2,5-dimethoxybenzyl)acetamide.

Regulatory considerations play a crucial role when handling such compounds. Although not classified as hazardous or controlled substances under current guidelines, proper handling procedures must be followed to ensure safety during synthesis and storage. Researchers are advised to adhere to standard laboratory protocols for working with organic intermediates while maintaining good documentation practices.

Looking ahead, future research directions may focus on expanding the scope of derivatives derived from 2-Bromo-n-(2,5-dimethoxybenzyl)acetamide through innovative synthetic strategies. For instance, exploring photoredox catalysis or organocatalysis could open new avenues for functionalization while maintaining high selectivity. Additionally, computational modeling may aid in predicting bioactivity before experimental validation becomes necessary.

In conclusion,2-Bromo-n-(2,5-dimethoxybenzyl)acetamide (CAS No. 1378460-07-1) represents a significant asset in modern chemical synthesis and drug discovery efforts. Its unique structural features provide opportunities for developing novel therapeutics across multiple disease areas while serving as a robust scaffold for further chemical innovation.